Cas no 1875938-82-1 ((5-Bromo-6-chloropyridin-3-yl)(morpholino)methanone)

• Product Name: (5-Bromo-6-chloropyridin-3-yl)(morpholino)methanone
• CAS No: 1875938-82-1
• MF: C₁₀H₁₀BrClN₂O₂
• MW: 305.56
• CID: 5076374
• Update Time: 2025-05-20

(5-Bromo-6-chloropyridin-3-yl)(morpholino)methanone Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-6-chloropyridin-3-yl)(morpholino)methanone

• Inchi： 1S/C10H10BrClN2O2/c11-8-5-7(6-13-9(8)12)10(15)14-1-3-16-4-2-14/h5-6H,1-4H2
• InChI Key： JNHYGXOQKAKBQO-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)(C1=CN=C(Cl)C(Br)=C1)=O

Additional information on (5-Bromo-6-chloropyridin-3-yl)(morpholino)methanone

Comprehensive Analysis of (5-Bromo-6-chloropyridin-3-yl)(morpholino)methanone (CAS No. 1875938-82-1)

The compound (5-Bromo-6-chloropyridin-3-yl)(morpholino)methanone (CAS No. 1875938-82-1) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This pyridine derivative is characterized by its unique structural features, including a bromine and chlorine substitution pattern, as well as a morpholine moiety. These attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

In recent years, the demand for heterocyclic compounds like (5-Bromo-6-chloropyridin-3-yl)(morpholino)methanone has surged due to their versatility in drug discovery. Researchers are particularly interested in its potential applications in cancer treatment, as it serves as a building block for compounds that modulate key signaling pathways. The CAS No. 1875938-82-1 is often searched in conjunction with terms such as "pyridine-based inhibitors" and "morpholine derivatives in drug design," reflecting its relevance in contemporary scientific inquiries.

From a synthetic perspective, the 5-Bromo-6-chloropyridin-3-yl scaffold offers multiple sites for further functionalization, enabling the creation of diverse chemical libraries. This adaptability aligns with the growing trend of fragment-based drug discovery, where small, modular compounds are used to probe biological targets. The morpholino group, in particular, is known to enhance solubility and bioavailability, making it a favored motif in pharmaceutical formulations.

The compound's physicochemical properties, such as its molecular weight and logP, have been extensively studied to optimize its utility in drug development. These parameters are critical for understanding its ADME (Absorption, Distribution, Metabolism, and Excretion) profile, a topic frequently explored in preclinical research. Additionally, the presence of halogen atoms in its structure contributes to its stability and reactivity, which are essential for high-throughput screening assays.

Beyond its pharmaceutical applications, (5-Bromo-6-chloropyridin-3-yl)(morpholino)methanone is also of interest in material science. Its ability to form stable complexes with metals has potential implications for catalysis and nanotechnology. This dual utility underscores the compound's importance across multiple disciplines, making it a subject of ongoing investigation.

As the scientific community continues to explore innovative therapeutic strategies, compounds like CAS No. 1875938-82-1 will remain at the forefront of research. Its structural versatility and bioactive potential position it as a key player in the development of next-generation pharmaceuticals. For those seeking detailed synthetic protocols or spectroscopic data, this compound offers a wealth of opportunities for further study.